Cas no 2229291-86-3 (1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid
• CAS No: 2229291-86-3
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 6129382
• PubChem ID: 165756905
• Update Time: 2025-06-15

1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1-(2-ethynylphenyl)-
• 2229291-86-3
• EN300-1814635

• Inchi： 1S/C14H14O2/c1-2-11-7-3-4-8-12(11)14(13(15)16)9-5-6-10-14/h1,3-4,7-8H,5-6,9-10H2,(H,15,16)
• InChI Key： VLAAGQYIWLVRRF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C#C)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 380.8±35.0 °C(Predicted)
• pka: 4.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid

1-(2-Ethynylphenyl)cyclopentane-1-Carboxylic Acid (CAS No. 2229291-86-3): An Emerging Compound in Chemical and Pharmaceutical Research

1-(2-Ethynylphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229291-86-3) is a novel compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its ethynylphenyl and cyclopentane carboxylic acid moieties, which contribute to its chemical stability and reactivity.

The ethynylphenyl group is a versatile functional group that can participate in a wide range of chemical reactions, such as cycloadditions, coupling reactions, and metal-catalyzed transformations. This makes 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid an attractive starting material for the synthesis of complex organic molecules and pharmaceutical intermediates. Recent studies have shown that compounds containing the ethynylphenyl moiety exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The cyclopentane carboxylic acid moiety, on the other hand, imparts additional functional groups that can be further modified through esterification, amidation, and other chemical transformations. This flexibility allows researchers to tailor the properties of 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid for specific applications. For instance, the carboxylic acid group can be converted into esters or amides to enhance solubility or bioavailability in pharmaceutical formulations.

In the context of medicinal chemistry, 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid has been explored as a potential lead compound for drug discovery. Its structural features make it suitable for use in high-throughput screening (HTS) campaigns to identify novel bioactive molecules. Recent research has demonstrated that derivatives of this compound exhibit potent activity against various targets, including enzymes, receptors, and ion channels. These findings highlight the potential of 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid as a scaffold for the development of new therapeutic agents.

Beyond its medicinal applications, 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid has also found use in materials science. The presence of the ethynylphenyl group enables the formation of conjugated systems with unique electronic properties. These conjugated systems can be utilized in the development of organic semiconductors, photovoltaic materials, and other advanced materials with tailored optoelectronic characteristics. Recent studies have shown that compounds containing the ethynylphenyl moiety exhibit excellent charge transport properties and high photoluminescence quantum yields.

In organic synthesis, 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid serves as a valuable building block for constructing complex molecular architectures. Its reactivity and stability make it an ideal starting material for multistep synthetic sequences. Researchers have employed this compound in various synthetic strategies, including palladium-catalyzed cross-coupling reactions, copper-catalyzed azide–alkyne cycloadditions (CuAAC), and transition-metal-free radical reactions. These synthetic methods have enabled the efficient synthesis of a wide range of functionalized derivatives with diverse applications.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the environmental fate and toxicity of 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid are still limited but are crucial for assessing its suitability for large-scale production and application. Preliminary data suggest that this compound exhibits low toxicity and biodegradability under certain conditions. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, 1-(2-ethynylphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229291-86-3) is a promising compound with a wide range of potential applications in medicinal chemistry, materials science, and organic synthesis. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.